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Compound of Interest

Compound Name: Fmoc-Gly-OH-2-13C,15N

Cat. No.: B12061815

The following guide provides detailed procedures for the safe and compliant disposal of Fmoc-
Gly-OH-2-13C,15N, a stable isotope-labeled amino acid derivative used in peptide synthesis
and other research applications. While this compound is not classified as hazardous under the
Globally Harmonized System (GHS), it is imperative to follow institutional and regulatory
guidelines for chemical waste disposal to ensure laboratory safety and environmental
protection.[1][2][3]

The stable, non-radioactive isotopes 13C and **N do not alter the chemical properties or confer
any additional hazards compared to the parent compound, Fmoc-Gly-OH.[4][5] Therefore, the
disposal procedures are based on the properties of the Fmoc-glycine molecule.

Data Presentation: Chemical Safety and Disposal
Overview

This table summarizes the key identification and safety information for Fmoc-Gly-OH-2-
13C,15N.
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Property Information

) N-(9-Fluorenylmethoxycarbonyl)-glycine-2-
Chemical Name

13C’15N
CAS Number 285978-12-3
Physical State Solid, white powder

Not classified as a hazardous substance.[1][2]

[3]

GHS Hazard Classification

Collection as solid chemical waste for disposal
] ] by the institution's Environmental Health &
Primary Disposal Route )
Safety (EHS) department or a licensed waste

contractor.

Standard laboratory attire including safety
) ) goggles, chemical-resistant gloves (e.g., nitrile),
Personal Protective Equipment (PPE) _
and a lab coat should be worn when handling

the chemical and its waste.[1][6]

Do not allow the product to be disposed of with
) ) household garbage or to enter the sewage
Environmental Precautions , _ _
system.[7] Discharge into the environment

should be avoided.[1][2]

Experimental Protocol: Step-by-Step Disposal
Methodology

The overriding principle for laboratory waste is that an activity should not begin until a clear
disposal plan is in place.[8] The following protocol details the standard procedure for disposing
of solid Fmoc-Gly-OH-2-13C,15N and associated contaminated materials.

Objective: To safely collect, label, and store Fmoc-Gly-OH-2-13C,15N waste for proper
disposal in accordance with institutional policies.

Materials:
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» Designated solid chemical waste container (sealable, durable plastic or glass)
o Waste label

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

» Waste Segregation:

o Collect unused or expired solid Fmoc-Gly-OH-2-13C,15N directly into a designated solid
chemical waste container.

o Segregate contaminated consumables such as weighing papers, pipette tips, and gloves
into the same container.

o Do not mix this waste stream with incompatible chemicals. It is prudent practice to collect
different types of waste in separate containers.[8]

o Container Packaging:

o Place the solid waste into a container that can be securely sealed. The original product
container, if empty and in good condition, can be used, but it should be placed inside a
larger, labeled waste container.

o Ensure the container is clean on the outside and free of contamination before moving it to
the designated waste accumulation area.

e Waste Labeling:
o Label the waste container clearly. The label must include:

» The words "Chemical Waste" or "Hazardous Waste" (as required by your institution,
which often treats all chemical waste as hazardous for collection purposes).

» The full chemical name: "Fmoc-Gly-OH-2-13C,15N".

= An approximate amount of the waste.
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= The date the container was first used for waste accumulation.

e Waste Storage:

o Store the sealed and labeled waste container in a designated, secure waste accumulation
area within the laboratory.

o This area should be away from general traffic and incompatible materials.[6] The container
should be kept closed except when adding waste.

e Arranging for Disposal:

o Once the container is full or ready for pickup, contact your institution's Environmental
Health & Safety (EHS) department or the designated chemical waste officer.

o Follow their specific procedures for requesting a waste pickup. Do not move the waste
outside of the laboratory yourself unless explicitly instructed to do so by EHS personnel.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Fmoc-Gly-OH-2-13C,15N waste.
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Start: Generation of
Fmoc-Gly-OH-2-13C,15N Waste

:

Is the waste solid?
(e.g., powder, contaminated gloves,
weighing paper)

1. Segregate and Collect Note: If dissolved, treat as
in Designated Solid non-halogenated organic liquid waste.
Chemical Waste Container Consult EHS for specific guidance.

2. Label Container with:
- 'Chemical Waste'
- Full Chemical Name
- Accumulation Date

3. Store Securely in
Designated Waste Area

4. Contact EHS for Pickup

(End: Compliant Disposal)

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of solid Fmoc-Gly-OH-2-13C,15N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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